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Compound of Interest

Compound Name: 9-Decynoic acid, 10-bromo-

Cat. No.: B15489179

A comprehensive review of the chemical properties, synthesis, and biological significance of 9-
Decynoic acid, 10-bromo- for researchers, scientists, and drug development professionals.

Chemical Identification and Properties

Initial searches for the specific compound, 9-Decynoic acid, 10-bromo-, did not yield a
dedicated CAS (Chemical Abstracts Service) number. This suggests that this particular
molecule may be a novel or less-characterized compound. However, a structurally similar
compound, 11-Bromo-undec-10-ynoic acid, is documented with the CAS Number: 13030-63-2.
This guide will proceed with available information on related bromoalkynoic acids, drawing
parallels where appropriate, while acknowledging the data gap for the precise target molecule.

For related compounds, the presence of both a terminal alkyne and a terminal bromine atom
on a fatty acid chain bestows unique chemical reactivity. The triple bond can participate in
various addition reactions, while the bromine atom is a good leaving group, making it
susceptible to nucleophilic substitution. These features make such compounds versatile
building blocks in organic synthesis.

Table 1: Physicochemical Properties of Related Bromoalkynoic Acids
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Property Value Reference Compound

Molecular Formula C11H17BrO2 11-Bromo-undec-10-ynoic acid
CAS Number 13030-63-2 11-Bromo-undec-10-ynoic acid
Structure Br-CH2-C=C-(CH2)7-COOH 11-Bromo-undec-10-ynoic acid

Synthesis and Experimental Protocols

The synthesis of terminal bromoalkynoic acids can be achieved through various established
methodologies in organic chemistry. A general and effective approach involves the use of a
commercially available shorter-chain w-haloalkyne which is then coupled with a suitable
carboxyl-containing fragment.

A plausible synthetic pathway for a compound like 9-Decynoic acid, 10-bromo- would likely
follow a multi-step sequence. One such refined five-step method, known as the Ahmad-Strong
synthesis, has been successfully employed for preparing various pentadecynoic acids and
could be adapted for this purpose.[1]

General Experimental Workflow for the Synthesis of
Bromoalkynoic Acids
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Step 1: Starting Material Preparation

Commercially available Carboxylic acid with a
w-haloalkyne terminal double bond

St;p 2: Coupling Reactic¥1

Grignard formation or
other organometallic coupling

Step 3: Chain Elongation

Reaction with a
dihaloalkane

Step 4: Introduction of Bromine

y

Halogen exchange reaction or
radical bromination

Step 5: Purification

Column chromatography
(e.g., on silicic acid)

Click to download full resolution via product page

Caption: Generalized workflow for bromoalkynoic acid synthesis.

Biological Activity and Potential Applications

While specific biological data for 9-Decynoic acid, 10-bromo- is unavailable, the broader class
of brominated organic compounds and fatty acid derivatives exhibits a wide range of biological
activities. The incorporation of bromine can enhance the lipophilicity and metabolic stability of a
molecule, potentially leading to improved pharmacological properties.
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Studies on various brominated compounds have revealed potential applications in several
therapeutic areas:

» Antimicrobial Activity: Brominated phenols and other related structures have demonstrated
activity against various pathogenic organisms, including both Gram-positive and Gram-
negative bacteria.[2] The presence of a bromo-functional group can contribute to the
disruption of microbial cell membranes or interference with essential enzymatic processes.

» Anticancer and Antiproliferative Effects: Certain natural and synthetic brominated compounds
have shown remarkable anti-tumoral and anti-inflammatory properties in both in vitro and in
vivo studies.[3] For instance, the stereochemistry of brominated compounds like 3-Br-acivicin
has been shown to be crucial for their antimalarial activity, highlighting the importance of
specific structural features for biological efficacy.[4]

e Enzyme Inhibition: The reactivity of the functional groups in bromoalkynoic acids makes
them potential candidates for enzyme inhibitors. The alkyne moiety can act as a "warhead"
for covalent modification of enzyme active sites, while the overall structure can be tailored for
specific binding pockets.

Potential Signaling Pathway Involvement

Given the known activities of related compounds, a hypothetical signaling pathway that could
be modulated by a bioactive bromoalkynoic acid is presented below. This is a generalized
representation and would require experimental validation for any specific compound.
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Caption: Hypothetical cell signaling pathway modulation.

Conclusion and Future Directions

While "9-Decynoic acid, 10-bromo-" remains an uncharacterized compound based on publicly
available data, its structural features suggest it could be a valuable tool in chemical biology and
drug discovery. The synthesis of this and other novel bromoalkynoic acids, followed by
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comprehensive biological screening, is a promising avenue for future research. Elucidating the
specific cellular targets and mechanisms of action of such compounds could lead to the
development of new therapeutic agents with enhanced efficacy and selectivity. Further
investigation into the structure-activity relationships of this class of molecules is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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